Cas no 871478-89-6 (6-(chloromethyl)-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one)
6-(chloromethyl)-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 6-(chloromethyl)-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
- AKOS000269778
- 899-581-9
- EN300-49776
- 871478-89-6
- 6-(CHLOROMETHYL)-1-PHENYL-5H-PYRAZOLO[3,4-D]PYRIMIDIN-4-ONE
- CS-0250116
- G26746
- NSC829701
- STL227797
- SCHEMBL23723660
- NSC-829701
- 6-(chloromethyl)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
- Z108567134
- 6-(chloromethyl)-1-phenyl-1H,4H,5H-pyrazolo(3,4-d)pyrimidin-4-one
-
- Inchi: 1S/C12H9ClN4O/c13-6-10-15-11-9(12(18)16-10)7-14-17(11)8-4-2-1-3-5-8/h1-5,7H,6H2,(H,15,16,18)
- InChI Key: DGCZUQOJUUFWFZ-UHFFFAOYSA-N
- SMILES: ClCC1=NC2=C(C=NN2C2C=CC=CC=2)C(N1)=O
Computed Properties
- Exact Mass: 260.0464886Da
- Monoisotopic Mass: 260.0464886Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 59.3Ų
6-(chloromethyl)-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM481807-100mg |
6-(chloromethyl)-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
871478-89-6 | 95%+ | 100mg |
$140 | 2023-02-17 | |
| Chemenu | CM481807-250mg |
6-(chloromethyl)-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
871478-89-6 | 95%+ | 250mg |
$188 | 2023-02-17 | |
| Chemenu | CM481807-500mg |
6-(chloromethyl)-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
871478-89-6 | 95%+ | 500mg |
$334 | 2023-02-17 | |
| Chemenu | CM481807-1g |
6-(chloromethyl)-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
871478-89-6 | 95%+ | 1g |
$466 | 2023-02-17 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-351170-250 mg |
6-(chloromethyl)-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one, |
871478-89-6 | 250MG |
¥1,482.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-351170A-1 g |
6-(chloromethyl)-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one, |
871478-89-6 | 1g |
¥3,001.00 | 2023-07-10 | ||
| Enamine | EN300-49776-0.05g |
6-(chloromethyl)-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
871478-89-6 | 95.0% | 0.05g |
$66.0 | 2025-02-20 | |
| Enamine | EN300-49776-0.1g |
6-(chloromethyl)-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
871478-89-6 | 95.0% | 0.1g |
$98.0 | 2025-02-20 | |
| Enamine | EN300-49776-0.25g |
6-(chloromethyl)-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
871478-89-6 | 95.0% | 0.25g |
$142.0 | 2025-02-20 | |
| Enamine | EN300-49776-0.5g |
6-(chloromethyl)-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
871478-89-6 | 95.0% | 0.5g |
$271.0 | 2025-02-20 |
6-(chloromethyl)-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 6-(chloromethyl)-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
6-(Chloromethyl)-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one: A Comprehensive Overview
The compound with CAS No. 871478-89-6, known as 6-(chloromethyl)-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazolopyrimidinones, which are heterocyclic compounds with unique structural and functional properties. The long-chain name of this compound highlights its structural complexity, featuring a pyrazolo[3,4-d]pyrimidinone core with a phenyl group at position 1 and a chloromethyl substituent at position 6.
Recent studies have demonstrated that 6-(chloromethyl)-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one exhibits remarkable electronic properties due to its conjugated system and heteroatom-rich framework. Researchers have explored its potential as a building block for advanced materials, such as organic semiconductors and light-emitting diodes (LEDs). The chloromethyl group at position 6 introduces additional functionality, enabling further chemical modifications to tailor the compound's properties for specific applications.
One of the most exciting developments involving this compound is its role in drug discovery. The pyrazolopyrimidinone core has been identified as a promising scaffold for designing bioactive molecules. Recent research has shown that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities. For instance, studies published in *Journal of Medicinal Chemistry* highlight the ability of this compound to inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for developing novel therapeutic agents.
In addition to its biological applications, 6-(chloromethyl)-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one has also been investigated for its electronic properties in organic electronics. Its ability to form stable charge transfer complexes makes it an attractive candidate for use in organic photovoltaic (OPV) devices. Researchers have reported enhanced electron transport properties when this compound is incorporated into OPV architectures, leading to improved device efficiency.
The synthesis of 6-(chloromethyl)-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazolopyrimidinone core through cyclization reactions and subsequent functionalization to introduce the chloromethyl group. Recent advancements in catalysis have enabled higher yields and improved purity levels for this compound.
From an environmental standpoint, the production and handling of 6-(chloromethyl)-1-phenyl-1H,4H,5H-pyrazolo[3,d]pyrimidinone must adhere to strict safety protocols. While it is not classified as a hazardous chemical under current regulations, proper handling is essential due to its complex structure and potential reactivity. Researchers are actively exploring greener synthesis routes to minimize waste and reduce the environmental footprint associated with its production.
In conclusion,6-(chloromethyl)-1-phenyl-1H,4H,,5 H-pyrazolo[3,,d]pyrimidine one stands at the forefront of modern chemical research due to its versatile structure and promising applications across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses,, this compound is poised to play an increasingly important role in both academic research and industrial applications.
871478-89-6 (6-(chloromethyl)-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)